1-(4-Hydroxy-3-methoxyphenyl)-2-(4-(3-hydroxypropyl)-2,6-dimethoxyphenoxy)propane-1,3-diol

• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxypropyl)-2,6-dimethoxyphenoxy]propane-1,3-diol
• InChI: InChI=1S/C21H28O8/c1-26-16-11-14(6-7-15(16)24)20(25)19(12-23)29-21-17(27-2)9-13(5-4-8-22)10-18(21)28-3/h6-7,9-11,19-20,22-25H,4-5,8,12H2,1-3H3
• InChI Key: PDPGPZQOSGGKIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC(CO)C(C2=CC(=C(C=C2)O)OC)O)OC)CCCO
• Molecular Formula: C21H28O8
• Molecular Weight: 408.4 g/mol

Description

1-(4-Hydroxy-3-methoxyphenyl)-2-(4-(3-hydroxypropyl)-2,6-dimethoxyphenoxy)propane-1,3-diol is a natural product found in Canarium tonkinense and Bursera tonkinensis with data available.

Scientific Research Applications

Antioxidative Properties

A study by Kikuzaki et al. (1999) identified a compound closely related to the specified chemical, exhibiting antioxidative properties. This research, focusing on the berries of Pimenta dioica, highlighted the compound's ability to inhibit the autoxidation of linoleic acid in a water-alcohol system, suggesting its potential application in antioxidative therapies or as a natural preservative in food and cosmetic products (Kikuzaki, Hara, Kawai, & Nakatani, 1999).

Role in Lignin Metabolism

Research on lignin model compounds similar to the specified chemical has shown its importance in lignin metabolism. For instance, Vicuña et al. (1987) demonstrated how Pseudomonas acidovorans can grow on these compounds as a sole carbon source, indicating their role in bacterial lignin degradation pathways. This study offers insights into biodegradation processes that could be vital for understanding and improving lignin utilization in biofuel production or waste management (Vicuña, González, Mozuch, & Kirk, 1987).

Synthetic Applications

The synthesis and structural confirmation of compounds related to the one have been explored in various studies. For example, Almeida, Fraiz, & Braz-Filho (1999) synthesized similar 1,3-diarylpropanes, emphasizing the relevance of these compounds in chemical synthesis, potentially applicable in pharmaceuticals and material science (Almeida, Fraiz, & Braz-Filho, 1999).

Thermal Behavior and Pyrolysis

Kuroda et al. (2007) studied the pyrolysis of lignin model compounds, including those structurally similar to the specified compound. Their findings are significant for understanding the thermal behavior of lignin and its derivatives, which is crucial for the development of efficient methods for converting lignin into valuable chemicals or fuels (Kuroda, Ashitani, Fujita, & Hattori, 2007).

Applications in Biotransformation

Another area of application is in the biotransformation processes. Kamaya & Higuchi (1984) investigated the metabolism of a lignin substructure model by the fungus Coriolus versicolor. The study's findings have implications for using fungi in bioremediation and the biotransformation of lignin into useful bioproducts (Kamaya & Higuchi, 1984).